molecular formula C13H19N3O3S B8755737 Tert-butyl 4-(5-formyl-1,3-thiazol-2-yl)piperazine-1-carboxylate CAS No. 354587-77-2

Tert-butyl 4-(5-formyl-1,3-thiazol-2-yl)piperazine-1-carboxylate

Cat. No. B8755737
CAS RN: 354587-77-2
M. Wt: 297.38 g/mol
InChI Key: JUVLYFQRUBLHEH-UHFFFAOYSA-N
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Description

Tert-butyl 4-(5-formyl-1,3-thiazol-2-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C13H19N3O3S and its molecular weight is 297.38 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tert-butyl 4-(5-formyl-1,3-thiazol-2-yl)piperazine-1-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tert-butyl 4-(5-formyl-1,3-thiazol-2-yl)piperazine-1-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

354587-77-2

Product Name

Tert-butyl 4-(5-formyl-1,3-thiazol-2-yl)piperazine-1-carboxylate

Molecular Formula

C13H19N3O3S

Molecular Weight

297.38 g/mol

IUPAC Name

tert-butyl 4-(5-formyl-1,3-thiazol-2-yl)piperazine-1-carboxylate

InChI

InChI=1S/C13H19N3O3S/c1-13(2,3)19-12(18)16-6-4-15(5-7-16)11-14-8-10(9-17)20-11/h8-9H,4-7H2,1-3H3

InChI Key

JUVLYFQRUBLHEH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)N1CCN(CC1)C2=NC=C(S2)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 40.0 mmol 4-(5-hydroxymethyl-thiazol-2-yl)-piperazine-1-carboxylic acid tert-butyl ester in 300 ml dichloromethane was added 289 mmol manganese(IV) oxide and the mixture was heated at reflux for 3 h. The mixture was then filtered and the filtrate was concentrated in vacuo. The residue was purified by chromatography (SiO2, ethyl acetate/heptane) to afford the title compound as a light brown crystalline solid (yield 40%). MS (m/e): 298.3 (M+H+, 100%).
Name
4-(5-hydroxymethyl-thiazol-2-yl)-piperazine-1-carboxylic acid tert-butyl ester
Quantity
40 mmol
Type
reactant
Reaction Step One
Quantity
300 mL
Type
solvent
Reaction Step One
Quantity
289 mmol
Type
catalyst
Reaction Step One
Yield
40%

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